(E)-S-(1,2-Dichloroethenyl)-L-cysteine
(E)-S-(1,2-Dichloroethenyl)-L-cysteine
S-(trans-1,2-dichlorovinyl)-L-cysteine is an S-(1,2-dichlorovinyl)-L-cysteine in which the dichlorovinyl group has trans- (E-) geometry.
Brand Name:
Vulcanchem
CAS No.:
13419-46-0
VCID:
VC0002595
InChI:
InChI=1S/C5H7Cl2NO2S/c6-1-4(7)11-2-3(8)5(9)10/h1,3H,2,8H2,(H,9,10)/b4-1-
SMILES:
C(C(C(=O)O)N)SC(=CCl)Cl
Molecular Formula:
C5H7Cl2NO2S
Molecular Weight:
216.08 g/mol
(E)-S-(1,2-Dichloroethenyl)-L-cysteine
CAS No.: 13419-46-0
Cat. No.: VC0002595
Molecular Formula: C5H7Cl2NO2S
Molecular Weight: 216.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | S-(trans-1,2-dichlorovinyl)-L-cysteine is an S-(1,2-dichlorovinyl)-L-cysteine in which the dichlorovinyl group has trans- (E-) geometry. |
|---|---|
| CAS No. | 13419-46-0 |
| Molecular Formula | C5H7Cl2NO2S |
| Molecular Weight | 216.08 g/mol |
| IUPAC Name | 2-amino-3-[(E)-1,2-dichloroethenyl]sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C5H7Cl2NO2S/c6-1-4(7)11-2-3(8)5(9)10/h1,3H,2,8H2,(H,9,10)/b4-1- |
| Standard InChI Key | PJIHCWJOTSJIPQ-RJRFIUFISA-N |
| Isomeric SMILES | C(C(C(=O)O)N)S/C(=C\Cl)/Cl |
| SMILES | C(C(C(=O)O)N)SC(=CCl)Cl |
| Canonical SMILES | C(C(C(=O)O)N)SC(=CCl)Cl |
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